Cas no 3051-94-3 (1-Deoxy-1-(3,4-dimethylphenyl)amino-D-ribitol)

• Product Name: 1-Deoxy-1-(3,4-dimethylphenyl)amino-D-ribitol
• CAS No: 3051-94-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 313413
• PubChem ID: 6541435
• Update Time: 2025-04-19

1-Deoxy-1-(3,4-dimethylphenyl)amino-D-ribitol Chemical and Physical Properties

Names and Identifiers

• D-Ribitol,1-deoxy-1-[(3,4-dimethylphenyl)amino]-
• 1-Deoxy-1-[(3,4-dimethylphenyl)amino]-D-ribitol
• (2R,3S,4S)-5-(3,4-dimethylanilino)pentane-1,2,3,4-tetrol
• 1-DEOXY-1-[(3,4-DIMETHYLPHENYL)AMINO]-D-RIBITOL,WHITE SOLID
• 3,4-DiMethylphenyl-N-D-ribitylaMine
• 3,4-xylidino-D-ribitol
• 3,4-Xylyl-D-ribitylamine
• RIBITYL-3,4-XYLIDINE*
• SCHEMBL9651830
• A820414
• 3051-94-3
• ZPFOXBJGVIUHDO-XQQFMLRXSA-N
• (2R,3S,4S)-5-((3,4-Dimethylphenyl)amino)pentane-1,2,3,4-tetraol
• 1-Deoxy-1-(3,4-dimethylphenyl)amino-D-ribitol

• Inchi： 1S/C13H21NO4/c1-8-3-4-10(5-9(8)2)14-6-11(16)13(18)12(17)7-15/h3-5,11-18H,6-7H2,1-2H3/t11-,12+,13-/m0/s1
• InChI Key： ZPFOXBJGVIUHDO-XQQFMLRXSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H](CNC1C=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 255.14700
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Melting Point: 135-140 °C (dec.)
• PSA: 92.95000
• LogP: -0.13670

1-Deoxy-1-(3,4-dimethylphenyl)amino-D-ribitol Security Information

• Safety Instruction： S22; S24/25